Cas no 23042-33-3 (Benzenamine, 4-bromo-N-methyl-N-nitro-)

Benzenamine, 4-bromo-N-methyl-N-nitro- structure
23042-33-3 structure
Product Name:Benzenamine, 4-bromo-N-methyl-N-nitro-
CAS No:23042-33-3
MF:C7H7BrN2O2
MW:231.046680688858
CID:1413111
Update Time:2024-08-15

Benzenamine, 4-bromo-N-methyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-N-methyl-N-nitro-
    • 4-Brom-N-methyl-N-nitro-anilin
    • 4-Brom-N-nitro-N-methylanilin
    • Methyl-(4-brom-phenyl)-nitramin
    • N-N-Tro-N-methyl-4-brom-anilin
    • Inchi: 1S/C7H7BrN2O2/c1-9(10(11)12)7-4-2-6(8)3-5-7/h2-5H,1H3
    • InChI Key: RHTLZMFUVXCMMR-UHFFFAOYSA-N
    • SMILES: C1(N(C)[N+]([O-])=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 229.96900

Experimental Properties

  • Density: 1.651±0.06 g/cm3(Predicted)
  • Melting Point: 84.5-85.0 °C
  • Boiling Point: 360.1±34.0 °C(Predicted)
  • PSA: 49.06000
  • LogP: 2.60020
  • pka: -4.10±0.50(Predicted)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.